1-Decene
Overview
Description
1-Decene is an organic compound with the chemical formula C10H20 . It contains a chain of ten carbon atoms with one double bond, making it an alkene . There are many isomers of decene depending on the position and geometry of the double bond . Dec-1-ene is the only isomer of industrial importance . As an alpha olefin, it is used as a comonomer in copolymers and is an intermediate in the production of epoxides, amines, oxo alcohols, synthetic lubricants, synthetic fatty acids, and alkylated aromatics .
Synthesis Analysis
The industrial processes used in the production of dec-1-ene are oligomerization of ethylene by the Ziegler process or by the cracking of petrochemical waxes . In ethenolysis, methyl oleate, the methyl ester of oleic acid, converts to 1-decene and methyl 9-decenoate . The oxidative carboxylation of 1-decene to 1,2-decylene carbonate has been investigated using supported gold catalysts . Another method of synthesis is the catalytic polymerization of 1-decene with a boron trifluoride (BF3)/alcohol system .
Molecular Structure Analysis
The molecular weight of 1-Decene is 140.2658 . The structure of 1-Decene is also available as a 2d Mol file or as a computed 3d SD file .
Chemical Reactions Analysis
1-Decene undergoes various chemical reactions. For instance, it undergoes hydroformylation in an aqueous biphasic system enabled by methylated cyclodextrins . It also participates in the coordinative chain transfer polymerization .
Physical And Chemical Properties Analysis
1-Decene is a colorless liquid under standard temperature and pressure conditions . It exhibits a unique set of properties that make it suitable for various applications . Its physical and chemical properties are dictated by the alkene structure, particularly the presence of a double bond in its molecular structure . The molecular weight of 1-Decene is about 140.27 g/mol . It has a boiling point of approximately 170°C (338°F) and a density of about 0.73 g/cm^3 at 20°C .
Scientific Research Applications
Oligomerization for Lubricant Base Stocks
1-Decene undergoes oligomerization to produce high-quality base stocks for lubricants. This process is particularly important for creating lubricants with high thermal stability, essential for machinery in military equipment, aircraft, and heavy-duty internal combustion engines . The oligomerization of 1-Decene can be enhanced using a microwave-assisted system over a HY zeolite catalyst, leading to significant yields of dimers and trimers .
Viscosification of Supercritical Carbon Dioxide
The oligomers of 1-Decene are effective in increasing the viscosity of supercritical carbon dioxide (CO2). This viscosification is crucial for large-scale CO2 sequestration, making it safer and more efficient. The presence of methyl groups and branching in the oligomer structure promotes solubility and viscosification in CO2 .
Catalytic Polymerization
1-Decene is used in catalytic polymerization to produce polymers with highly regular side-chain structures. These polymers have potential applications in the commercial production of lubricant base oils. The polymerization process involves a silicon-bridged ansa-metallocene catalyst, which has been observed to have high activity under optimized reaction conditions .
Hydroformylation Processes
Hydroformylation of 1-Decene leads to the production of aldehydes, which are key intermediates in the synthesis of alcohols and acids used in detergents and plasticizers. This process can be carried out in an aqueous biphasic system, which allows for the continuous recovery and recycling of the catalyst .
Synthesis of Ultrahigh Molecular Weight Polymers
1-Decene is polymerized to create ultrahigh molecular weight polymers with low polydispersity indices (PDIs). These polymers are synthesized using a specific titanium complex catalyst and have applications in creating new polymers with specified functions, such as in hot melt adhesives and improving adhesion on various materials .
Research and Development in Material Science
The thermodynamic properties of 1-Decene, such as reaction thermochemistry data, gas phase ion energetics, and mass spectrometry, are crucial for research and development in material science. These properties help in understanding the behavior of 1-Decene in various chemical processes and its potential applications in new material development .
Mechanism of Action
Target of Action
1-Decene is an organic compound with the chemical formula C10H20 . It is primarily used as a chemical intermediate in the production of a variety of products, including plasticizers, detergents, and adhesives . The primary targets of 1-Decene are the molecules and reactions involved in these industrial processes.
Mode of Action
1-Decene interacts with its targets through chemical reactions. For instance, it can undergo hydroformylation, a process catalyzed by rhodium, to produce aldehydes . This reaction involves the addition of a formyl group (CHO) and a hydrogen atom to the carbon-carbon double bond of 1-Decene .
Biochemical Pathways
The hydroformylation of 1-Decene affects the biochemical pathway of aldehyde synthesis . The resulting aldehydes can be further processed to produce alcohols, which are key components in the manufacture of detergents and plasticizers .
Pharmacokinetics
In industrial settings, it’s important to consider the compound’s physical and chemical properties, such as its solubility, stability, and reactivity, which can influence its behavior and interactions in chemical processes .
Result of Action
The result of 1-Decene’s action is the production of useful chemical intermediates, such as aldehydes and alcohols, which are essential in the synthesis of various commercial products . These molecular transformations contribute to the wide range of applications for 1-Decene in the chemical industry .
Safety and Hazards
1-Decene must be handled with care due to its potential hazards. The compound is known to cause skin irritation and serious eye damage upon contact . Additionally, prolonged or repeated exposure to 1-Decene might result in skin dryness or cracking . It may react vigorously with strong oxidizing agents and may react exothermically with reducing agents to release hydrogen gas .
Future Directions
The 1-Decene market is experiencing robust growth, with an estimated valuation of USD 724.6 million in 2023 and a projected surge to USD 1,309.7 million by 2032 . The increasing application of 1-Decene in producing polyalphaolefin (PAO) is driving market growth, particularly in the automotive and manufacturing sectors .
properties
IUPAC Name |
dec-1-ene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20/c1-3-5-7-9-10-8-6-4-2/h3H,1,4-10H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFFLGGQVNFXPEV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20 | |
Record name | 1-DECENE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/8496 | |
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Record name | 1-DECENE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
17438-89-0, 54545-42-5, 25189-70-2, 14638-82-5 | |
Record name | 1-Decene, dimer | |
Source | CAS Common Chemistry | |
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Record name | 1-Decene, tetramer | |
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Record name | Poly(1-decene) | |
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Record name | 1-Decene, trimer | |
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DSSTOX Substance ID |
DTXSID8027329 | |
Record name | 1-Decene | |
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Molecular Weight |
140.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
1-decene is a colorless watery liquid with a pleasant odor. Floats on water. (USCG, 1999), Liquid, Colorless liquid with a pleasant odor; [HSDB], COLOURLESS LIQUID. | |
Record name | 1-DECENE | |
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Record name | 1-Decene | |
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Record name | 1-Decene | |
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Record name | 1-DECENE | |
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Boiling Point |
339.1 °F at 760 mmHg (USCG, 1999), 170.56 °C @ 760 mm Hg, 172 °C | |
Record name | 1-DECENE | |
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Record name | 1-DECENE | |
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Record name | 1-DECENE | |
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Flash Point |
128 °F (USCG, 1999), 53 °C, LESS THAN 131 °F (LESS THAN 55 °C) (CLOSED CUP), 46 °C c.c. | |
Record name | 1-DECENE | |
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Record name | 1-Decene | |
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Record name | 1-DECENE | |
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Solubility |
Miscible in ethanol and ethyl ether, In water, 0.115 mg/l @ 25 °C, Solubility in water, g/100ml: (very poor) | |
Record name | 1-DECENE | |
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Density |
0.741 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.7408 @ 20 °C/4 °C, Relative density (water = 1): 0.74 | |
Record name | 1-DECENE | |
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Vapor Density |
4.84 (Air= 1) | |
Record name | 1-DECENE | |
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Vapor Pressure |
1.67 [mmHg], 1.67 mm Hg @ 25 °C, Vapor pressure, kPa at 20 °C: 0.23 | |
Record name | 1-Decene | |
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Impurities |
Alpha-olefins of C4, C6-C15 and >C20 are by-products of oligomerization reactions. | |
Record name | 1-DECENE | |
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Product Name |
1-Decene | |
Color/Form |
Colorless liquid | |
CAS RN |
872-05-9, 25189-70-2, 68037-01-4, 68855-58-3, 672-05-9 | |
Record name | 1-DECENE | |
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Record name | 1-Decene | |
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Record name | 1-Decene | |
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Record name | 1-Decene, homopolymer | |
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Record name | Polydecene, hydrogenated [NF] | |
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Record name | 1-Decene | |
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Record name | 1-Decene | |
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Record name | Dec-1-ene | |
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Record name | 1-DECENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7O4U4C718P | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1073 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | 1-DECENE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1477 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Melting Point |
-87.3 °F (USCG, 1999), -66.3 °C, -66 °C | |
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Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/8496 | |
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Record name | 1-DECENE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1073 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | 1-DECENE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1477 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.